Cas no 6007-22-3 (1,3-Dithiane, 2,2-dimethyl-)

1,3-Dithiane, 2,2-dimethyl- structure
1,3-Dithiane, 2,2-dimethyl- structure
Product Name:1,3-Dithiane, 2,2-dimethyl-
CAS No:6007-22-3
MF:C6H12S2
MW:148.289479255676
CID:499298
PubChem ID:521914
Update Time:2025-04-19

1,3-Dithiane, 2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiane, 2,2-dimethyl-
    • 2,2-dimethyl-1,3-dithiane
    • m-Dithiane, 2,2-dimethyl-
    • Inchi: 1S/C6H12S2/c1-6(2)7-4-3-5-8-6/h3-5H2,1-2H3
    • InChI Key: YRFVUSVRBICMRJ-UHFFFAOYSA-N
    • SMILES: S1CCCSC1(C)C

Computed Properties

  • Exact Mass: 148.03816
  • Monoisotopic Mass: 148.03804273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 70.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm